Fluorescent Probes

  • Fura 2-AM
    • CAS RN
    • 108964-32-5
    • Molecular Formula:
    • C44H47N3O24
    • Molecular Weight:
    • 1001.8 g/mol
    Description
    High affinity Ca2+ selective fluorescent indicator (Kd = 145 nM). Rapidly metabolized by cytoplasmic esterases leading to the active dye Fura 2. Cell-permeable. Excitation spectrum dependent on [Ca2+]i. Ex340/38...
  • N,N,N-Trimethyl-4-(6-phenyl-1,3,5-hexatrien-1-yl)phenyl...
    • CAS RN
    • 115534-33-3
    • Molecular Formula:
    • C28H31NO3S
    • Molecular Weight:
    • 461.6 g/mol
    Description
    Fluorescent probe for membrane fluidity measurements. Acts as an anchor at the lipid/water interface. Specifically and rapidly incorporating into the plasma membrane and between the membranes and the buffer. Esp...
  • Di-8-ANEPPS
    • CAS RN
    • 157134-53-7
    • Molecular Formula:
    • C36H52N2O3S
    • Molecular Weight:
    • 592.9 g/mol
    Description
    Di-8-ANEPPS is a potentiometric fluorescent dye that can be used to noninvasively measure transmembrane voltage. It is not fluorescent in water, but when bound to the lipid bilayer, becomes strongly fluorescent ...
  • 27072-45-3
    • CAS RN
    • 27072-45-3
    • Molecular Formula:
    • C21H11NO5S
    • Molecular Weight:
    • 778.76
    Description
    Green fluorescent, amine-reactive label. Efficiently labels antibodies and other purified proteins at primary amines (lysine side chains). Used in applications including fluorescence microscopy, flow cytometry w...
  • Cardiogreen
    • CAS RN
    • 3599-32-4
    • Molecular Formula:
    • C43H47N2NaO6S2
    • Molecular Weight:
    • 774.9668
    Description
    Indocyanine green is a vital fluorescent dye that binds to plasma proteins and lipoproteins. It displays excitation maxima ranging from 750 to 800 nm and an emission maximum of greater than or equal to 800 nm, w...
  • FAM alkyne, 5-isomer
    • CAS RN
    • 510758-19-7
    • Molecular Formula:
    • C24H15NO6
    • Molecular Weight:
    • 413.39
    Description
    Green emitting fluorescent alkyne dye for copper-catalyzed click chemistry. Possesses significant aqueous solubility.FAM (fluorescein) alkyne for copper-catalyzed Click chemistry, high purity (97+%) 5-isomer...
  • Fluorescin
    • CAS RN
    • 518-44-5
    • Molecular Formula:
    • C20H14O5
    • Molecular Weight:
    • 334.3 g/mol
    Description
    Fluorescin is a member of xanthenes.Fluorescin is a useful research compound. Its molecular formula is C20H14O5 and its molecular weight is 334.3 g/mol. The purity is usually 95%. BenchChem offers high-qua...
  • Nonylacridine orange
    • CAS RN
    • 75168-11-5
    • Molecular Formula:
    • C26H38BrN3
    • Molecular Weight:
    • 472.5 g/mol
    Description
    Acridine orange 10-nonyl is a mitochondrial dye and derivative of acridine orange that incorporates into the cardiolipin-rich inner mitochondrial membrane. It selectively binds to cardiolipin-containing liposome...